N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide
• InChI: InChI=1S/C19H21NO4/c1-14-4-2-5-16(12-14)22-9-3-6-19(21)20-15-7-8-17-18(13-15)24-11-10-23-17/h2,4-5,7-8,12-13H,3,6,9-11H2,1H3,(H,20,21)
• InChI Key: HBYJYEQZIYNBBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide, also known as MDBP, is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields. The purpose of

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide acts as a selective agonist for the serotonin 5-HT2B receptor, which is involved in various physiological processes, such as cardiovascular function and gastrointestinal motility. This compound has also been shown to have affinity for other serotonin receptors, such as 5-HT2A and 5-HT2C. The exact mechanism of action of this compound is still being investigated, but it is believed to involve the modulation of serotonin signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In vitro studies have demonstrated that this compound can induce the release of serotonin from cells that express the 5-HT2B receptor. In vivo studies have shown that this compound can increase blood pressure and heart rate, as well as induce gastrointestinal contractions. Additionally, this compound has been shown to have anxiogenic effects in animal models.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide has several advantages for use in lab experiments, including its high potency and selectivity for the 5-HT2B receptor. However, there are also limitations to its use, such as its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide, including the development of more selective agonists for the 5-HT2B receptor, the investigation of the role of the receptor in various physiological processes, and the development of new drug delivery systems based on this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide can be synthesized through a multi-step process that involves the reaction of 3-methylphenol with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid. The resulting intermediate is then reacted with butylamine to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-methylphenoxy)butanamide has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer and neurological disorders. In neuroscience, this compound has been used as a tool to study the function of certain receptors in the brain. In pharmacology, this compound has been studied for its potential as a drug delivery system.